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Compound of Interest

Compound Name: PF-06751979

Cat. No.: B602829

For Researchers, Scientists, and Drug Development Professionals

Introduction

PF-06751979 is a potent and selective inhibitor of the (-site amyloid precursor protein cleaving
enzyme 1 (BACEL), a key enzyme in the amyloidogenic pathway that leads to the production of
amyloid-f3 (AB) peptides.[1][2] The accumulation of AB in the brain is a central pathological
hallmark of Alzheimer's disease. As a brain-penetrant small molecule, PF-06751979 has been
investigated for its potential to reduce AP levels.[1] Radioligand binding assays are crucial for
determining the affinity and selectivity of compounds like PF-06751979 for their target enzyme.
This document provides a detailed protocol for a radioligand binding assay to characterize the
interaction of PF-06751979 with BACEL.

BACE1 Signaling Pathway in Alzheimer's Disease

BACEL is an aspartyl protease that initiates the cleavage of the amyloid precursor protein
(APP). This cleavage event is the first step in the amyloidogenic pathway, leading to the
generation of AP peptides. The subsequent cleavage of the remaining C-terminal fragment by
y-secretase results in the release of A3 peptides of various lengths, primarily AB40 and A42.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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